Cas no 1448065-31-3 (N-2-methoxy-2-(thiophen-3-yl)ethyl-2-methylbenzamide)

• Product Name: N-2-methoxy-2-(thiophen-3-yl)ethyl-2-methylbenzamide
• CAS No: 1448065-31-3
• MF: C₁₅H₁₇NO₂S
• MW: 275.36598277092
• CID: 6428732
• PubChem ID: 71804733
• Update Time: 2025-10-23

N-2-methoxy-2-(thiophen-3-yl)ethyl-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-methoxy-2-(thiophen-3-yl)ethyl-2-methylbenzamide
• 1448065-31-3
• N-[2-METHOXY-2-(THIOPHEN-3-YL)ETHYL]-2-METHYLBENZAMIDE
• N-(2-methoxy-2-thiophen-3-ylethyl)-2-methylbenzamide
• AKOS024557136
• N-(2-methoxy-2-(thiophen-3-yl)ethyl)-2-methylbenzamide
• F6420-0031

• Inchi： 1S/C15H17NO2S/c1-11-5-3-4-6-13(11)15(17)16-9-14(18-2)12-7-8-19-10-12/h3-8,10,14H,9H2,1-2H3,(H,16,17)
• InChI Key： NIEWBWYYNZYHDD-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CNC(C1C=CC=CC=1C)=O)OC

Computed Properties

• Exact Mass: 275.09799996g/mol
• Monoisotopic Mass: 275.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.6Ų

Additional information on N-2-methoxy-2-(thiophen-3-yl)ethyl-2-methylbenzamide

N-2-Methoxy-2-(Thiophen-3-Yl)Ethyl-2-Methylbenzamide: A Comprehensive Overview

N-2-Methoxy-2-(Thiophen-3-Yl)Ethyl-2-Methylbenzamide, identified by the CAS number 1448065-31-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzamide moiety with a substituted ethyl group containing both methoxy and thiophene functionalities. The presence of these groups imparts distinctive chemical and physical properties, making it a valuable subject for research and potential applications.

The molecular structure of N-2-Methoxy-2-(Thiophen-3-Yl)Ethyl is notable for its thienylethyl group, which is attached to the benzamide backbone. This arrangement creates opportunities for various chemical interactions, including hydrogen bonding and π–π stacking, which are critical in determining the compound's solubility, stability, and reactivity. Recent studies have highlighted the potential of this compound in drug design, particularly in the development of bioactive molecules with enhanced pharmacokinetic properties.

In terms of synthesis, N-2-Methoxy derivatives have been explored through various methodologies, including nucleophilic substitution and coupling reactions. The incorporation of the thiophene ring into the molecule has been shown to enhance electronic conjugation, thereby influencing the compound's optical and electronic properties. This makes it a promising candidate for applications in organic electronics, such as in light-emitting diodes (LEDs) and photovoltaic devices.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties of 2-Methylbenzamide derivatives with high accuracy. These studies have revealed that the methoxy group plays a crucial role in modulating the electron-donating capacity of the molecule, which is essential for its interaction with biological systems. Furthermore, the thiophene moiety has been found to improve the compound's solubility in organic solvents, making it more amenable for use in various chemical processes.

The application of CAS No 1448065-31-3 extends beyond traditional chemistry into areas such as materials science and biotechnology. For instance, its ability to form self-assembled monolayers has been leveraged in the development of advanced sensors and diagnostic tools. Additionally, its role as a precursor in polymer synthesis has opened new avenues for creating high-performance materials with tailored properties.

In conclusion, N-2-Methoxy-Thiophen-ethyl-methylbenzamide represents a fascinating example of how structural modifications can significantly influence a compound's properties and applications. With ongoing research into its synthesis, characterization, and utilization, this compound continues to be a focal point in both academic and industrial settings.